Cas no 1804778-74-2 (2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1804778-74-2
• MF: C₈H₄F₄INO₃
• MW: 365.020348548889
• CID: 4837559
• Update Time: 2025-11-01

2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H4F4INO3/c9-2-4-6(17-8(10,11)12)3(7(15)16)1-5(13)14-4/h1H,2H2,(H,15,16)
• InChI Key： PIAWEUQJCJUKRY-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=C(C(CF)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4

Additional information on 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid

2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804778-74-2): A Versatile Building Block in Modern Medicinal Chemistry

The compound 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804778-74-2) represents a novel class of heterocyclic carboxylic acids with unique structural features that have garnered significant attention in contemporary medicinal chemistry and pharmaceutical research. This fluorinated pyridine derivative combines multiple bioactive functional groups—including fluoromethyl, trifluoromethoxy, iodo, and carboxylic acid moieties—into a single molecular framework, enabling its application in diverse synthetic strategies and drug discovery programs. Recent advancements in fluorine chemistry and pyridine-based pharmacophores have further highlighted the potential of this compound as a key intermediate in the development of next-generation therapeutics.

The pyridine ring system is a cornerstone of many pharmaceutical agents due to its ability to participate in hydrogen bonding, π-π stacking interactions, and metal coordination. The introduction of fluorine atoms into such scaffolds has been shown to modulate pharmacokinetic properties, enhance metabolic stability, and improve ligand-receptor interactions. In the case of 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid, the strategic placement of fluoromethyl and trifluoromethoxy substituents creates a molecular architecture that may selectively influence hydrophobicity, solubility, and molecular recognition. These properties align with the growing interest in fluorinated compounds for developing drugs with optimized bioavailability and reduced off-target effects, as demonstrated in recent studies on fluorinated kinase inhibitors and anti-inflammatory agents.

The iodo group at the 6-position of the pyridine ring serves as a versatile handle for further functionalization, particularly in cross-coupling reactions. This feature is particularly relevant in the context of transition-metal-catalyzed couplings, such as the Suzuki-Miyaura reaction, Negishi coupling, and Heck reaction, which are widely employed in pharmaceutical synthesis to introduce aromatic, aliphatic, or heteroaromatic substituents. Recent literature has highlighted the utility of iodo-substituted pyridines as precursors in the synthesis of aryl-substituted carboxylic acids, which are common motifs in anti-cancer drugs and anti-viral compounds. The presence of the carboxylic acid functional group in this molecule further expands its synthetic versatility, enabling its transformation into esters, amides, or other bioactive derivatives through conventional organic reactions.

In the realm of drug discovery, the trifluoromethoxy group has been increasingly recognized for its ability to enhance molecular lipophilicity and alter electronic properties, which can fine-tune the binding affinity of a molecule to its target. This has been leveraged in the design of selective enzyme inhibitors, where subtle modifications to the molecular surface can dramatically influence selectivity and potency. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that trifluoromethoxy-substituted pyridines exhibited enhanced inhibitory activity against a specific class of protein kinases compared to their non-fluorinated analogs. Such findings underscore the potential of 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid as a core scaffold for developing targeted therapeutics with improved pharmacological profiles.

Moreover, the carboxylic acid functionality in this compound offers opportunities for conjugation with biomolecules, such as peptides, nucleic acids, or lipids, through amide or ester linkages. This property is particularly valuable in the development of prodrugs and targeted drug delivery systems, where the carboxylic acid can serve as a site for bioconjugation or controlled release. Recent advances in peptide-drug conjugates have emphasized the importance of carboxylic acid-functionalized molecules in achieving site-specific drug activation and minimizing systemic toxicity. The combination of fluorine, iodine, and carboxylic acid functionalities in this compound positions it as a multifunctional platform for such applications.

From a synthetic standpoint, the fluoromethyl and trifluoromethoxy groups contribute to the compound's chemical stability under various reaction conditions, which is crucial for large-scale synthesis and process development. This stability is particularly advantageous in multi-step synthetic sequences, where the preservation of functional groups is essential to avoid side reactions and ensure high yields. The iodo substituent further enhances the synthetic utility by enabling late-stage functionalization, a key strategy in drug development where complex molecular structures are assembled from readily available building blocks.

As the field of medicinal chemistry continues to evolve, compounds like 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid exemplify the power of structure-activity relationship (SAR) studies and molecular design in creating therapeutics with optimized properties. The integration of fluorine chemistry, pyridine pharmacophores, and iodo functionalities into a single molecule highlights the interdisciplinary nature of modern drug discovery and the potential of such compounds to address unmet medical needs.